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Compound of Interest

Compound Name: 6, 7-Dihydro-4(5H)-benzofuranone

Cat. No.: B090815

Essential Safety and Handling Guide for 6,7-
Dihydro-4(5H)-benzofuranone

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 6,7-Dihydro-
4(5H)-benzofuranone (CAS RN: 16806-93-2). Adherence to these procedures is essential for
ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

When handling 6,7-Dihydro-4(5H)-benzofuranone, a comprehensive PPE strategy is required
to minimize exposure risk. This compound is known to cause skin, eye, and respiratory
irritation.[1][2] The following PPE is mandatory:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).

Prevents skin contact which
can lead to irritation.[1][3]
Glove thickness and material
should be chosen based on
the duration and nature of the
handling task. Always inspect

gloves for integrity before use.

Respiratory Protection

A NIOSH-approved N95 dust
mask or a respirator with an

organic vapor cartridge.

Required when handling the
solid form to prevent inhalation
of dust, or when there is a
potential for aerosol
generation. May cause

respiratory irritation.[1][2]

Body Protection

A standard laboratory coat. For
larger quantities or potential for
significant splashing, chemical-
resistant coveralls are

recommended.

Protects skin and personal

clothing from contamination.

Hazard and Safety Data

Key quantitative data for 6,7-Dihydro-4(5H)-benzofuranone are summarized below for easy

reference.
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Property Value

Molecular Formula CsHsO2

Molecular Weight 136.15 g/mol

Appearance Tra.nsparen.t yellow to brown low melting point
solid or liquid.

Melting Point 30-34 °C (lit.)

Boiling Point 115-118 °C at 16 mmHg (lit.)

Density 1.162 g/mL at 25 °C (lit.)

Flash Point >230 °F (>110 °C)

Causes skin irritation. Causes serious eye
GHS Hazard Statements o ] o
irritation. May cause respiratory irritation.[1]

Occupational Exposure Limits (OELS) such as PEL or TLV have not been established for 6,7-
Dihydro-4(5H)-benzofuranone. In the absence of specific limits, exposure should be
minimized through the use of engineering controls and PPE.

Operational Plan for Safe Handling

The following workflow outlines the procedural steps for the safe handling of 6,7-Dihydro-
4(5H)-benzofuranone in a laboratory setting.
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Safe Handling and Disposal Workflow for 6,7-Dihydro-4(5H)-benzofuranone
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Safe Handling and Disposal Workflow

Step-by-Step Handling Protocol:

e Preparation:

o Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS
for 6,7-Dihydro-4(5H)-benzofuranone.

o Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table

above.
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o Prepare Workspace: Ensure a chemical fume hood is available and operational. Cover the
work surface with absorbent, disposable bench paper. Have spill cleanup materials readily
accessible.

e Handling:

o Weighing: If working with the solid form, weigh the required amount in a fume hood to
minimize inhalation of dust.

o Transfer and Use: Conduct all transfers and reactions within a fume hood. Use appropriate
glassware and equipment. Avoid generating dusts and aerosols.

e Cleanup and Disposal:

o Decontaminate Surfaces: Wipe down all work surfaces with an appropriate solvent (e.g.,
isopropanol or ethanol) and then with soap and water.

o Segregate Waste: All disposable materials that have come into contact with 6,7-Dihydro-
4(5H)-benzofuranone, including gloves, bench paper, and pipette tips, must be
considered contaminated waste.

o Dispose of Waste: Dispose of all contaminated materials and excess 6,7-Dihydro-4(5H)-
benzofuranone in a clearly labeled, sealed container for hazardous chemical waste.
Follow all local, state, and federal regulations for hazardous waste disposal.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands
thoroughly with soap and water after removing gloves.

Disposal Plan
All waste containing 6,7-Dihydro-4(5H)-benzofuranone must be treated as hazardous waste.

o Solid Waste: Contaminated items such as gloves, weigh boats, and absorbent pads should
be collected in a designated, sealed hazardous waste container.

e Liquid Waste: Unused or waste solutions of 6,7-Dihydro-4(5H)-benzofuranone should be
collected in a separate, sealed, and clearly labeled hazardous waste container.
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o Empty Containers: "Empty" containers of 6,7-Dihydro-4(5H)-benzofuranone should be
triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.

Consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste stream management and disposal procedures. Do not dispose of this
chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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